Cas no 5680-19-3 (4,4'-bis(3-nitrophenyl)-2,2'-bi-1,3-thiazole)

4,4'-bis(3-nitrophenyl)-2,2'-bi-1,3-thiazole structure
5680-19-3 structure
Product Name:4,4'-bis(3-nitrophenyl)-2,2'-bi-1,3-thiazole
CAS No:5680-19-3
MF:C18H10N4O4S2
MW:410.426400661469
CID:1603098
PubChem ID:1592736
Update Time:2025-04-21

4,4'-bis(3-nitrophenyl)-2,2'-bi-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

    • 4,4'-bis(3-nitrophenyl)-2,2'-bi-1,3-thiazole
    • 2,2'-Bithiazole, 4,4'-bis(3-nitrophenyl)-
    • 4-(3-nitrophenyl)-2-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]-1,3-thiazole
    • STK535680
    • DTXSID20364555
    • AKOS005466833
    • 5680-19-3
    • Inchi: 1S/C18H10N4O4S2/c23-21(24)13-5-1-3-11(7-13)15-9-27-17(19-15)18-20-16(10-28-18)12-4-2-6-14(8-12)22(25)26/h1-10H
    • InChI Key: NZFBWIZQOZHKOL-UHFFFAOYSA-N
    • SMILES: S1C=C(C2C=CC=C(C=2)[N+](=O)[O-])N=C1C1=NC(=CS1)C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 410.0145
  • Monoisotopic Mass: 410.014346
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 3
  • Complexity: 537
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 174
  • XLogP3: 4.7

Experimental Properties

  • Density: 1.495
  • Boiling Point: 669.5°C at 760 mmHg
  • Flash Point: 358.7°C
  • Refractive Index: 1.7
  • PSA: 112.06
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